Cas no 946273-90-1 (4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide
• CAS No: 946273-90-1
• MF: C₂₀H₂₂N₄O₄S
• MW: 414.478083133698
• CID: 6596159
• PubChem ID: 42474735
• Update Time: 2025-06-08

4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-methoxy-N-[4-[(6-methoxy-2-methyl-4-pyrimidinyl)amino]phenyl]-3-methyl-
• F2445-0030
• AKOS024648822
• 4-methoxy-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)-3-methylbenzenesulfonamide
• 946273-90-1
• 4-methoxy-N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]-3-methylbenzenesulfonamide
• 4-methoxy-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C20H22N4O4S/c1-13-11-17(9-10-18(13)27-3)29(25,26)24-16-7-5-15(6-8-16)23-19-12-20(28-4)22-14(2)21-19/h5-12,24H,1-4H3,(H,21,22,23)
• InChI Key： RLADGOBPFNELIW-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(NC3C=C(OC)N=C(C)N=3)C=C2)(=O)=O)=CC=C(OC)C(C)=C1

Computed Properties

• Exact Mass: 414.13617637g/mol
• Monoisotopic Mass: 414.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 111Ų

Additional information on 4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide

Introduction to 4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide (CAS No. 946273-90-1)

4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide, also known by its CAS number 946273-90-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, including a methoxy-substituted benzene ring, a methyl-substituted pyrimidine moiety, and a sulfonamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The structural complexity of 4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide (CAS No. 946273-90-1) makes it an intriguing candidate for various pharmacological studies. The presence of the methoxy groups on both the benzene and pyrimidine rings can influence the compound's solubility, stability, and binding affinity to specific biological targets. The sulfonamide group, a common functional group in many drugs, is known for its ability to interact with various enzymes and receptors, making it a valuable component in drug design.

Recent research has focused on the potential therapeutic applications of 4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide (CAS No. 946273-90-1). Studies have shown that this compound exhibits anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. Additionally, preliminary data suggest that it may have antimicrobial activity, making it a potential candidate for developing new antibiotics or antifungal agents.

In the context of cancer research, 4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide (CAS No. 946273-90-1) has been investigated for its ability to inhibit specific kinases involved in cell proliferation and survival pathways. Kinase inhibitors are a crucial class of drugs used in cancer therapy, and the unique structure of this compound may offer new insights into the development of more effective and selective inhibitors.

The pharmacokinetic properties of 4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide (CAS No. 946273-90-1) have also been studied to understand its behavior in biological systems. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

One of the key challenges in drug development is achieving high selectivity while minimizing off-target effects. The structural diversity of 4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide (CAS No. 946273-90-1) allows for fine-tuning of its properties through chemical modifications. This flexibility is particularly valuable in optimizing the compound's binding affinity to specific targets while reducing interactions with other proteins or receptors that could lead to adverse effects.

In addition to its potential therapeutic applications, 4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide (CAS No. 946273-90-1) has also been studied for its mechanism of action. Understanding how this compound interacts with biological systems at a molecular level is crucial for predicting its efficacy and safety profile. Recent studies have utilized advanced techniques such as X-ray crystallography and molecular dynamics simulations to elucidate the binding modes and conformational changes associated with this compound's interactions with target proteins.

The synthesis of 4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}-3-methylbenzene-1-sulfonamide (CAS No. 946273-90-1) involves multiple steps and requires careful control over reaction conditions to ensure high yields and purity. The synthetic route typically involves the formation of the sulfonamide bond through a reaction between a sulfonyl chloride and an amine derivative, followed by subsequent functional group manipulations to introduce the methoxy and methyl substituents.

From a toxicological perspective, preliminary studies have indicated that 4-methoxy-N-{4-(6-methoxy-2-methylpyrimidin-4-y l)aminophenyl}-3-methylbenzene -1-sulfonamide (CAS No. 946273 -90 -1) exhibits low toxicity at therapeutic doses . However , further investigations are necessary to fully assess its safety profile , particularly in long-term use . These studies will help determine any potential side effects or contraindications associated with this compound .

In conclusion , 4 -meth oxy -N -{ 4 -( 6 -meth oxy -2 -m eth yl py rim id in -y l )amino phen yl } -3 -m eth yl ben z ene -s ul fo nam ide ( CAS No . 9 46 273 -90 -1 ) represents an exciting area of research with promising therapeutic applications . Its unique structural features , combined with favorable pharmacokinetic properties , make it a valuable candidate for further development in various medical fields . Ongoing studies will continue to uncover new insights into its mechanisms of action , efficacy , and safety , paving the way for potential breakthroughs in drug discovery and treatment options .